6-methyl-2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole

• IUPAC Name: 6-methyl-2-[3-[(4-methylpyrazol-1-yl)methyl]azetidin-1-yl]-1,3-benzothiazole
• InChI: InChI=1S/C16H18N4S/c1-11-3-4-14-15(5-11)21-16(18-14)19-8-13(9-19)10-20-7-12(2)6-17-20/h3-7,13H,8-10H2,1-2H3
• InChI Key: LASNMPYOWWZUKB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)N3CC(C3)CN4C=C(C=N4)C
• Molecular Formula: C16H18N4S
• Molecular Weight: 298.4 g/mol

Description

6-methyl-2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole is a novel synthetic compound that has recently been developed with potential applications in a variety of scientific research fields. This compound is a derivative of the pyrazole moiety, and its structure is composed of a benzothiazole ring and a pyrazole ring. The compound has been found to have a variety of properties, including anti-inflammatory, anti-oxidant, and anti-cancer activities. In addition, it has been found to have potential applications in drug delivery, gene therapy, and in the development of novel therapeutic agents.

Scientific Research Applications

6-methyl-2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole has been found to have a variety of potential applications in scientific research. It has been found to possess anti-inflammatory, anti-oxidant, and anti-cancer activities, making it a potential candidate for use in drug delivery, gene therapy, and in the development of novel therapeutic agents. In addition, it has been found to possess a variety of other properties, such as the ability to inhibit the growth of bacteria, fungi, and viruses, making it a potential candidate for use in the development of new antibiotics.

Mechanism of Action

Target of Action

Similar compounds with pyrazole and imidazole moieties have been known to exhibit a broad range of biological activities .

Mode of Action

Compounds with similar structures have been shown to interact with their targets, leading to various biological effects .

Biochemical Pathways

Compounds with similar structures have been reported to influence various biochemical pathways, leading to their diverse pharmacological effects .

Result of Action

Similar compounds have been reported to exhibit various biological activities, including antimicrobial, anti-inflammatory, antitumor, and antidiabetic effects .

Advantages and Limitations for Lab Experiments

The advantages of using 6-methyl-2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole in lab experiments include its low cost, high efficiency, and wide range of potential applications. In addition, it is relatively easy to synthesize and can be stored for long periods of time without degradation. The main limitation of this compound is its limited solubility in aqueous solutions, which can make it difficult to use in some experiments.

Future Directions

The potential future directions for 6-methyl-2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole include further investigations into its mechanism of action, its potential applications in drug delivery, gene therapy, and in the development of novel therapeutic agents, and its potential use in the development of new antibiotics. In addition, further research is needed to explore the potential of this compound as a potential anti-cancer agent and to explore its potential applications in the development of new therapeutic agents for a variety of diseases.

Synthesis Methods

The synthesis of 6-methyl-2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole has been accomplished using a variety of methods. One such method involves the reaction of 4-methyl-1H-pyrazol-1-ylmethyl azetidine-1-carboxylate with benzothiazole in the presence of an acid catalyst. The reaction is carried out in an inert atmosphere at temperatures ranging from -10 to -30°C. This method has been found to be efficient and yield the desired product in high yields.